Cas no 1248191-27-6 (1-(Thian-4-yl)-1,4-diazepane)

1-(Thian-4-yl)-1,4-diazepane is a heterocyclic compound featuring a diazepane ring linked to a thiane moiety at the 4-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The diazepane ring contributes to conformational flexibility, while the thiane group enhances stability and potential bioactivity. Its balanced lipophilicity and basicity suggest utility in drug design, particularly for CNS-targeting molecules or ligands for receptor modulation. The compound’s synthetic versatility allows for further functionalization, enabling the development of derivatives with tailored properties. High purity grades are available for research applications, ensuring reproducibility in experimental studies.

1-(Thian-4-yl)-1,4-diazepane structure

Product Name:1-(Thian-4-yl)-1,4-diazepane

CAS No:1248191-27-6

MF:C₁₀H₂₀N₂S

MW:200.344201087952

MDL:MFCD16045885

CID:5042969

PubChem ID:61565582

Update Time:2025-08-04

1-(Thian-4-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

- 1-(thian-4-yl)-1,4-diazepane
- 1-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane
- 1-(Thian-4-yl)-1,4-diazepane
- MDL： MFCD16045885
- Inchi： 1S/C10H20N2S/c1-4-11-5-7-12(6-1)10-2-8-13-9-3-10/h10-11H,1-9H2
- InChI Key： DFJCBZNQKRSIET-UHFFFAOYSA-N
- SMILES： S1CCC(CC1)N1CCNCCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 146
XLogP3: 1.2
Topological Polar Surface Area: 40.6

1-(Thian-4-yl)-1,4-diazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T140756-100mg	1-(Tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane	1248191-27-6	100mg	$ 115.00	2022-06-03
TRC	T140756-500mg	1-(Tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane	1248191-27-6	500mg	$ 435.00	2022-06-03
TRC	T140756-1g	1-(Tetrahydro-2H-thiopyran-4-yl)-1,4-diazepane	1248191-27-6	1g	$ 660.00	2022-06-03
Enamine	EN300-264846-0.05g	1-(thian-4-yl)-1,4-diazepane	1248191-27-6	0.05g	$587.0	2023-09-14
Enamine	EN300-264846-0.1g	1-(thian-4-yl)-1,4-diazepane	1248191-27-6	0.1g	$615.0	2023-09-14
Enamine	EN300-264846-0.25g	1-(thian-4-yl)-1,4-diazepane	1248191-27-6	0.25g	$642.0	2023-09-14
Enamine	EN300-264846-0.5g	1-(thian-4-yl)-1,4-diazepane	1248191-27-6	0.5g	$671.0	2023-09-14
Enamine	EN300-264846-1.0g	1-(thian-4-yl)-1,4-diazepane	1248191-27-6	1.0g	$728.0	2023-07-07
Enamine	EN300-264846-2.5g	1-(thian-4-yl)-1,4-diazepane	1248191-27-6	2.5g	$1370.0	2023-09-14
Enamine	EN300-264846-5.0g	1-(thian-4-yl)-1,4-diazepane	1248191-27-6	5.0g	$2110.0	2023-07-07

1-(Thian-4-yl)-1,4-diazepane Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on 1-(Thian-4-yl)-1,4-diazepane

Recent Advances in the Study of 1-(Thian-4-yl)-1,4-diazepane (CAS: 1248191-27-6): A Comprehensive Research Brief

The compound 1-(Thian-4-yl)-1,4-diazepane (CAS: 1248191-27-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential use in drug discovery.

Recent studies have highlighted the importance of 1-(Thian-4-yl)-1,4-diazepane as a versatile scaffold in medicinal chemistry. Its diazepane core, combined with the thian-4-yl moiety, offers a promising platform for the development of novel bioactive molecules. Researchers have explored its potential as a ligand for various receptors, including G protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological and psychiatric disorders.

One of the key findings in recent literature is the compound's ability to modulate serotonin and dopamine receptors, suggesting its potential utility in the treatment of mood disorders such as depression and anxiety. In vitro and in vivo studies have demonstrated its high affinity and selectivity for specific receptor subtypes, which could lead to the development of more effective and safer therapeutics with fewer side effects.

In addition to its neurological applications, 1-(Thian-4-yl)-1,4-diazepane has also been investigated for its antimicrobial properties. Preliminary studies indicate that derivatives of this compound exhibit significant activity against a range of bacterial and fungal pathogens, making it a candidate for the development of new antimicrobial agents. The mechanism of action appears to involve disruption of microbial cell membranes, although further research is needed to fully elucidate this process.

The synthesis of 1-(Thian-4-yl)-1,4-diazepane has been optimized in recent years, with several novel synthetic routes reported in the literature. These methods emphasize efficiency, scalability, and environmental sustainability, addressing some of the challenges associated with the production of complex heterocyclic compounds. Advances in catalysis and green chemistry have played a pivotal role in these developments.

Despite these promising findings, challenges remain in the clinical translation of 1-(Thian-4-yl)-1,4-diazepane-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly investigated. Ongoing research is focused on structural modifications and formulation strategies to overcome these hurdles and enhance the compound's therapeutic potential.

In conclusion, 1-(Thian-4-yl)-1,4-diazepane (CAS: 1248191-27-6) represents a promising candidate for drug development across multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable subject of study in the field of chemical biology and pharmaceutical research. Continued exploration of its properties and applications is expected to yield significant advancements in the coming years.